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Compound of Interest

Compound Name: GTP-gamma-S 4Li

Cat. No.: B15286757 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Guanosine 5'-O-(3-thiotriphosphate), tetralithium salt (GTP-γ-S 4Li). Adherence to

these procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Protocols
GTP-γ-S 4Li is a non-hydrolyzable analog of GTP used to activate G-proteins.[1][2] While not

classified as acutely toxic, it is categorized as an irritant.[3][4] Standard laboratory precautions

should be observed at all times.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Safety glasses or goggles are mandatory.[3]

Lab Coat: A standard lab coat should be worn to protect from skin contact.[3]

Handling:

Avoid inhalation of dust or powder.[3] Handle in a well-ventilated area or under a fume hood.

[3]

Prevent contact with skin and eyes.[3] In case of contact, rinse thoroughly with water.[3]
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Wash hands thoroughly after handling.[3]

Storage:

Store the lyophilized powder desiccated at -20°C for long-term stability.[5][6]

Some suppliers state stability for 6 months at 4°C when stored desiccated.[1]

Reconstituted solutions should be aliquoted and stored at or below -20°C and are generally

stable for up to 6 months.[1][2]

Step-by-Step Disposal Procedure
The primary guideline for the disposal of GTP-γ-S 4Li is to follow all local, state, and federal

regulations for chemical waste.[3]

Waste Identification: Classify waste containing GTP-γ-S 4Li as chemical waste. This

includes:

Expired or unused solid GTP-γ-S 4Li.

Contaminated consumables (e.g., pipette tips, microfuge tubes).

Aqueous solutions containing GTP-γ-S 4Li.

Waste Segregation:

Do not mix GTP-γ-S 4Li waste with other waste streams unless permitted by your

institution's environmental health and safety (EHS) office.

Collect solid waste in a clearly labeled, sealed container.

Collect liquid waste in a separate, leak-proof, and clearly labeled container.

Labeling:

Label the waste container clearly with "GTP-gamma-S Tetralithium Salt Waste" and

include any other components of the solution.
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Indicate the approximate concentration and volume.

Storage of Waste:

Store the waste container in a designated, secure area away from incompatible materials.

Ensure the container is sealed to prevent leaks or spills.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for hazardous chemical waste.

Do not dispose of GTP-γ-S 4Li down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes the key quantitative properties of GTP-γ-S 4Li.

Property Value

Molecular Formula C₁₀H₁₂Li₄N₅O₁₃P₃S[5]

Molecular Weight ~563.0 g/mol [4][5]

CAS Number 94825-44-2[1][5]

Appearance White to off-white solid/powder[1][4]

Purity ≥75% to >90% (Varies by supplier)[1][5][6]

Solubility
Soluble in water (e.g., up to 75 mg/mL or 100

mM)[5][6]

Storage Temperature -20°C (long-term)[2][4][5][6]

λmax 253 nm[6]

Experimental Protocols
A common application of GTP-γ-S is in G-protein activation assays, often utilizing a

radiolabeled form, [³⁵S]GTP-γ-S, to measure agonism at G protein-coupled receptors (GPCRs).
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[6][7]

General [³⁵S]GTP-γ-S Binding Assay Protocol:

Membrane Preparation: Prepare cell membranes expressing the GPCR of interest.

Assay Buffer: Prepare an assay buffer typically containing Tris-HCl, MgCl₂, NaCl, and GDP.

The GDP helps to minimize basal binding.[7]

Reaction Mixture: In a microplate, combine the cell membranes, the agonist being tested,

and [³⁵S]GTP-γ-S in the assay buffer.

Incubation: Incubate the mixture at a controlled temperature (e.g., 30°C) for a specific time to

allow for binding.

Termination and Separation: Stop the reaction by rapid filtration through a filter mat, which

traps the membranes with bound [³⁵S]GTP-γ-S. Unbound [³⁵S]GTP-γ-S is washed away.[8]

Detection: Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis: The amount of radioactivity is proportional to the level of G-protein activation

by the agonist.
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Caption: Workflow for Safe Handling and Disposal of GTP-γ-S 4Li.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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